4-Cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride

• CAS No.: 649727-27-5
• Molecular Formula: C17H13ClN2O
• Molecular Weight: 296.7 g/mol
• IUPAC Name: 4-cyclopropyl-1-quinolin-4-ylpyrrole-3-carbonyl chloride
• InChI: InChI=1S/C17H13ClN2O/c18-17(21)14-10-20(9-13(14)11-5-6-11)16-7-8-19-15-4-2-1-3-12(15)16/h1-4,7-11H,5-6H2
• InChI Key: JPAYRGXNOKYTQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN(C=C2C(=O)Cl)C3=CC=NC4=CC=CC=C43

Description

4-Cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride is a useful research compound. Its molecular formula is C17H13ClN2O and its molecular weight is 296.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 mL (137 mmol) of sulphinyl chloride are added to 1.05 g (3.78 mmol) of 3-carboxy-4-cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole dissolved in 20 mL of chloroform at a temperature in the region of 20° C. under an argon atmosphere. After stirring for one hour at the reflux temperature of the solvent, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and then concentrated to dryness again, giving 1.12 g (3.78 mmol) of 3-chlorocarbonyl-4-cyclopropyl-1-(quinolin-4-yl)-1H-pyrrole in the form of a yellow solid, which is used directly in the following step.